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Compound of Interest

Compound Name: 3-Bromo-2-chloropyridine

Cat. No.: B150940

An In-depth Technical Guide to 3-Bromo-2-chloropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and applications of 3-Bromo-2-chloropyridine. This versatile
heterocyclic compound is a crucial building block in the development of pharmaceuticals,
agrochemicals, and advanced materials.

Core Physical and Chemical Properties

3-Bromo-2-chloropyridine is a white to off-white crystalline solid at room temperature.[1][2][3]
Its core properties are summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CsHsBrCIN [1]
Molecular Weight 192.44 g/mol [1][4]
CAS Number 52200-48-3 [4][5]
Appearance White to cream crystals or 2]
powder

Melting Point 54-57 °C [1][5]
Boiling Point 97 °C at 10 mmHg [3]

Density (estimate)

1.7783 g/cm3

[3]

pKa (predicted)

-0.63 +0.10

[3]

Refractive Index (estimate)

1.5400

[3]

1S/C5H3BrCIN/c6-4-2-1-3-8-

InChl [1][6]
5(4)7/h1-3H
HDYNIWBNWMFBDO-

InChiKey [1][6]
UHFFFAOYSA-N

SMILES ClcincceclBr [1]

Spectroscopic and Analytical Data

Spectroscopic data is critical for the identification and characterization of 3-Bromo-2-

chloropyridine.

e 1H NMR: Spectral data is available for 3-Bromo-2-chloropyridine.[6]

e 13C NMR: The 13C NMR spectrum has also been documented.[7]

« Infrared (IR) Spectroscopy: IR spectral data has been collected, often using techniques like
Attenuated Total Reflectance (ATR).[4][8]
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Mass Spectrometry (MS): Mass spectral data is available, which is essential for determining
the molecular weight and fragmentation pattern.[4][9]

Gas Chromatography (GC): Purity is often determined by GC, with assays typically showing
>96.0% purity.[2]

Synthesis and Experimental Protocols

The most common synthetic route to 3-Bromo-2-chloropyridine is through the diazotization of

3-amino-2-chloropyridine.[5][10]

Detailed Experimental Protocol: Synthesis from 3-
amino-2-chloropyridine[5][11]

Reaction Setup: In a suitable reaction vessel, add 3-amino-2-chloropyridine (2.57 g, 20
mmol).

Addition of Reagents: At room temperature, sequentially add water (45 mL) and 48%
hydrobromic acid (27 mL).

Catalyst Addition: Add 2,2,6,6-tetramethylpiperidine 1-yloxy (TEMPO) (0.31 g, 2 mmol) to the
mixture.

Cooling: Cool the reaction system to below 10 °C.

Diazotization: Slowly add a solution of sodium nitrite (4.14 g) dissolved in water (30 mL)
dropwise.

Reaction: Stir the reaction mixture at room temperature for approximately 2 hours.

Neutralization: Neutralize the reaction mixture by adding a 10 mol/L aqueous sodium
hydroxide solution (40 mL).

Extraction: Extract the mixture with toluene (2 x 150 mL).

Washing: Combine the organic phases and wash with water (50 mL).
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« |solation: Concentrate the organic layer under reduced pressure to yield the target product,
3-Bromo-2-chloropyridine. The reported yield is approximately 80.1%.[5]

Reactants
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Synthesis workflow for 3-Bromo-2-chloropyridine.

Reactivity and Applications in Drug Development

3-Bromo-2-chloropyridine is a versatile intermediate in organic synthesis due to the
differential reactivity of its halogen substituents.[11] This makes it a valuable building block for
creating complex molecules.

Key Applications:

» Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various
pharmaceutical agents, particularly those targeting neurological disorders.[11][12] Its
structure allows for modifications that can lead to the discovery of new drugs.[11]
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e Agrochemicals: The compound is used in the development of herbicides and fungicides,
contributing to crop protection.[11][12]

o Material Science: It finds applications in the creation of specialized polymers and materials.
[11]

 Named Syntheses: It may be used to synthesize compounds such as acetylenic dipyridone,
3-ethynyl-2-(phenylmethoxy)-pyridine, and nemertelline.[5]
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Applications of 3-Bromo-2-chloropyridine.

Safety and Handling

3-Bromo-2-chloropyridine is classified as an irritant and requires careful handling.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF
ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).
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» Storage: Store in an inert atmosphere at room temperature.[3] It is recommended to keep it
in a cool, dark place below 15°C.

This guide serves as a foundational resource for professionals working with 3-Bromo-2-
chloropyridine. For more detailed information, consulting the cited sources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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